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Compound of Interest

Compound Name: Ethyl 2-methylnicotinate

Cat. No.: B161284

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylnicotinate, a pyridine derivative with the CAS number 1721-26-2, is recognized
as a versatile intermediate in organic synthesis. While its primary applications are documented
in the pharmaceutical and agrochemical industries, it is also cited as a building block in the
synthesis of specialty chemicals, including flavor and fragrance compounds. This document
aims to provide a comprehensive overview of its potential applications in the flavor and
fragrance industry, based on available data.

Chemical Structure and Properties
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Property Value

IUPAC Name ethyl 2-methylpyridine-3-carboxylate

Synonyms Ethyl 2-r-net-h)-/l-3-p-yridinecarboxylate, 2-
Methylnicotinic acid ethyl ester

CAS Number 1721-26-2

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 126-127 °C at 24 mmHg

Density 1.072 g/mL at 25 °C

Sensory Profile of Related Compounds

Direct sensory data for Ethyl 2-methylnicotinate is not readily available in public literature.
However, the closely related compound, methyl nicotinate, is described as having a "warm
herbaceous tobacco character with caramel-like sweetness, subtle fruity cherry-almond
undertones, and delicate spicy-nutty facets plus background floral-anisic hints.” It is used to
add complexity to tobacco accords, herbal compositions, and jasmine florals. This suggests
that other nicotinic acid esters, such as the ethyl ester, may possess similarly complex and
potentially valuable aromatic profiles.

Application in Flavor and Fragrance Synthesis: A
Precursor to Novel Aromas

Ethyl 2-methylnicotinate serves as a key starting material for the synthesis of more complex
molecules. Its pyridine ring and ester functional group offer multiple reaction sites for chemical
modification, allowing for the creation of a diverse range of derivatives. These derivatives, by
extension, could possess unigue and desirable organoleptic properties for use in flavor and
fragrance formulations.
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The general workflow for utilizing Ethyl 2-methylnicotinate in flavor and fragrance synthesis
can be visualized as follows:

Synthesis Workflow

Ethyl 2-methylInicotinate
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Click to download full resolution via product page

Caption: General workflow for developing novel flavor and fragrance compounds from Ethyl 2-
methylnicotinate.
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Experimental Protocols: Synthesis of Nicotinic Acid
Esters

While specific protocols for the synthesis of flavor and fragrance compounds from Ethyl 2-
methylnicotinate are not widely published, methods for the synthesis of nicotinic acid esters
themselves are well-documented. The following protocol is a generalized example of an
esterification reaction to produce a nicotinate ester, which can be adapted for the synthesis of
Ethyl 2-methylnicotinate.

Protocol 1: Synthesis of Ethyl Nicotinate via Fischer Esterification

This protocol describes the synthesis of the related compound, ethyl nicotinate, and illustrates
a fundamental reaction type in this chemical family.

Materials:

Nicotinic acid

e Anhydrous ethanol

o Concentrated sulfuric acid (catalyst)

e Toluene

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

o Standard laboratory glassware for reflux and distillation
Procedure:

¢ In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine
nicotinic acid, a molar excess of anhydrous ethanol, and a catalytic amount of concentrated
sulfuric acid in toluene.
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Heat the mixture to reflux. The water formed during the reaction will be azeotropically
removed with toluene and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
is consumed.

Cool the reaction mixture to room temperature.

Carefully neutralize the mixture with a saturated sodium bicarbonate solution.
Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure ethyl nicotinate.

Yields and Purity: Published methods for similar esterifications report yields typically ranging
from 85% to 97%, with product purity exceeding 99% as determined by Gas Chromatography
(GC).

Future Research and Development

The potential of Ethyl 2-methylnicotinate as a precursor in flavor and fragrance synthesis
remains an area ripe for exploration. Future research should focus on:

Synthesis of Derivatives: Systematically creating a library of derivatives through reactions at
the ester and pyridine functionalities.

Sensory Evaluation: Conducting thorough organoleptic analysis of any new compounds to
determine their odor and taste profiles.

Structure-Activity Relationship Studies: Correlating the chemical structures of the derivatives
with their sensory characteristics to guide the synthesis of molecules with specific desired
aromas.

The logical progression of this research is outlined in the following diagram:
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Caption: A proposed pathway for the research and development of new flavor and fragrance
ingredients from Ethyl 2-methylnicotinate.

Conclusion

Ethyl 2-methylnicotinate holds promise as a versatile starting material for the synthesis of
novel flavor and fragrance compounds. Although detailed application protocols for its
derivatives are not yet prevalent in the public domain, the established chemistry of nicotinic
acid esters provides a solid foundation for future research and development in this area. The
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exploration of its chemical space is likely to yield new molecules with unique and valuable
sensory properties.

 To cite this document: BenchChem. [Ethyl 2-methylnicotinate in Flavor and Fragrance
Synthesis: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161284#use-of-ethyl-2-methylnicotinate-in-flavor-
and-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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